Cas no 13307-76-1 (Lithium, [bis(phenylthio)methyl]-)

Lithium, [bis(phenylthio)methyl]- structure
13307-76-1 structure
Product Name:Lithium, [bis(phenylthio)methyl]-
CAS No:13307-76-1
MF:C13H11LiS2
MW:238.297440767288
CID:1236635
PubChem ID:10879180
Update Time:2025-04-20

Lithium, [bis(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Lithium, [bis(phenylthio)methyl]-
    • lithium,phenylsulfanylmethylsulfanylbenzene
    • Bis(phenylthio)methyllithium
    • DTXSID70446895
    • 13307-76-1
    • Inchi: 1S/C13H11S2.Li/c1-3-7-12(8-4-1)14-11-15-13-9-5-2-6-10-13;/h1-11H;/q-1;+1
    • InChI Key: OQORSRYTWIDWSI-UHFFFAOYSA-N
    • SMILES: S([CH-]SC1C=CC=CC=1)C1C=CC=CC=1.[Li+]

Computed Properties

  • Exact Mass: 238.04622113g/mol
  • Monoisotopic Mass: 238.04622113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.6Ų
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